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Compound of Interest

Compound Name: Thyminose-d3

Cat. No.: B12404778

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Thyminose-d3. Given the absence of a specific Safety Data Sheet (SDS) for the deuterated
form, this information is based on the safety profile of its non-deuterated counterpart, 2-Deoxy-
D-ribose (Thyminose), supplemented with best practices for handling stable isotope-labeled
compounds.

Core Safety and Physical Data

While a specific Safety Data Sheet for Thyminose-d3 is not readily available, the following
data for 2-Deoxy-D-ribose provides a baseline for safe handling procedures. Deuterium
labeling is not expected to significantly alter the fundamental chemical hazards of the molecule.
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Property Value Source
White to off-white crystalline
Appearance [1][2]
powder
Molecular Formula C5H7D304 Inferred
Molecular Weight ~137.15 g/mol Inferred
Melting Point 91 °C/195.8 °F [1]
Solubility Soluble in water [1]
Stability Stable under normal conditions  [1]
Not classified as hazardous.
Hazards May cause eye, skin, and [1112][3]

respiratory tract irritation.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety.

Equipment

Specification

Eye Protection

Safety glasses with side shields or goggles.

Hand Protection

Nitrile gloves.

Body Protection

Laboratory coat.

Respiratory Protection

Generally not required under normal use with

adequate ventilation. If creating dust, a NIOSH-

approved respirator may be appropriate.

Experimental

Protocols: Step-by-Step Handling

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage.
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e Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
o Label the storage area clearly with the compound's name.
2. Preparation and Use:

» Handle the compound in a well-ventilated area, such as a laboratory fume hood, especially
when handling the solid form to avoid inhalation of any dust.

» Before handling, ensure all required PPE is correctly worn.
e To prevent contamination, use designated spatulas and weighing boats.

e If preparing a solution, add the solid to the solvent slowly to avoid splashing. Since
Thyminose-d3 is soluble in water, this is a common solvent.[1]

o Clean all equipment thoroughly after use.
3. Spill Management:
 In case of a spill, wear appropriate PPE.

e For a solid spill, gently sweep up the material to avoid creating dust and place it in a sealed
container for disposal.

o For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

» Ventilate the area of the spill.

Disposal Plan

As the non-deuterated form, 2-Deoxy-D-ribose, is generally not considered hazardous waste,
the disposal of Thyminose-d3 should follow institutional and local guidelines for non-
hazardous chemical waste.

1. Unused and Waste Material:
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e Collect unused solid Thyminose-d3 and any material contaminated with it in a clearly
labeled, sealed container.

e Aqueous solutions of Thyminose-d3 may be suitable for drain disposal with copious
amounts of water, depending on local regulations and the absence of other hazardous
materials in the solution.[4][5] Always check with your institution's Environmental Health and
Safety (EHS) department.

e Do not dispose of solid Thyminose-d3 in the regular trash unless explicitly permitted by your
institution.[4][6]

2. Empty Containers:
» Rinse empty containers thoroughly with a suitable solvent (e.g., water).
e The rinsate should be collected and disposed of as chemical waste.

o Deface the label of the empty container before placing it in the appropriate recycling or waste
stream.[4]

Safe Handling Workflow Diagram
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Safe Handling Workflow for Thyminose-d3
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Caption: Workflow for the safe handling of Thyminose-d3 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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